Cas no 2090156-72-0 (2-{4-aminopyrrolo[2,1-f][1,2,4]triazin-2-yl}acetonitrile)

• Product name: 2-{4-aminopyrrolo[2,1-f][1,2,4]triazin-2-yl}acetonitrile
• CAS No: 2090156-72-0
• MF: C₈H₇N₅
• MW: 173.174679994583
• CID: 5105371

2-{4-aminopyrrolo[2,1-f][1,2,4]triazin-2-yl}acetonitrile Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,1-f][1,2,4]triazine-2-acetonitrile, 4-amino-
• 2-{4-aminopyrrolo[2,1-f][1,2,4]triazin-2-yl}acetonitrile

• Inchi： 1S/C8H7N5/c9-4-3-7-11-8(10)6-2-1-5-13(6)12-7/h1-2,5H,3H2,(H2,10,11,12)
• InChI Key： FJSFTNDCWZKBAJ-UHFFFAOYSA-N
• SMILES： N12C=CC=C1C(N)=NC(CC#N)=N2

Additional information on 2-{4-aminopyrrolo[2,1-f][1,2,4]triazin-2-yl}acetonitrile

Compound 2090156-72-0: 2-{4-Aminopyrrolo[2,1-f][1,2,4]triazin-2-yl}acetonitrile

The compound with CAS No. 2090156-72-0, commonly referred to as 2-{4-Aminopyrrolo[2,1-f][1,2,4]triazin-2-yl}acetonitrile, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrrolo-triazine ring system with an acetonitrile group. The presence of the aminopyrrolo[2,1-f][1,2,4]triazine moiety makes it particularly interesting for researchers exploring novel synthetic pathways and potential applications in drug discovery and advanced materials.

Recent studies have highlighted the importance of pyrrolo-triazine derivatives in various chemical reactions. These compounds are known for their ability to act as versatile building blocks in organic synthesis due to their unique electronic properties and structural flexibility. The acetonitrile group attached to the pyrrolo-triazine ring further enhances the compound's reactivity and functional versatility. This makes it a valuable precursor for the synthesis of more complex molecules with potential applications in pharmaceuticals and agrochemicals.

In terms of synthesis, compound 2090156-72-0 can be prepared through a variety of methods, including but not limited to nucleophilic substitution reactions and coupling reactions. Researchers have explored the use of transition metal catalysts to optimize the reaction conditions and improve yields. The development of efficient synthetic routes for this compound has been a focal point in recent literature, driven by its promising applications in drug design.

The structural features of 4-Aminopyrrolo[2,1-f][1,2,4]triazin-2-yl acetonitrile make it an ideal candidate for exploring its electronic properties. Studies have shown that this compound exhibits interesting optical and electronic characteristics, which could be harnessed in the development of advanced materials such as organic semiconductors or light-emitting diodes (LEDs). Its ability to participate in π–π interactions and form supramolecular assemblies further underscores its potential in materials science.

In addition to its structural versatility, this compound has been investigated for its biological activity. Preliminary studies suggest that it may exhibit cytotoxicity against certain cancer cell lines, making it a potential lead compound for anticancer drug development. The presence of the aminopyrrolo-triazine group is believed to contribute significantly to its bioactivity by facilitating interactions with key cellular targets.

The synthesis and characterization of CAS No. 2090156-72-0 have been reported in several high-impact journals over the past few years. These studies emphasize the importance of understanding the relationship between molecular structure and function. For instance, researchers have employed computational methods such as density functional theory (DFT) to predict the electronic properties of this compound and guide experimental work.

In conclusion, compound 2090156-72-0, or 4-Aminopyrrolo[2,1-f][1,2,4]triazin-2-yl acetonitrile, represents a fascinating example of how modern organic chemistry continues to push the boundaries of molecular design. With its unique structure and promising applications across multiple disciplines, this compound is likely to remain a topic of intense research interest in the foreseeable future.